Cas no 13656-81-0 (Nezukone)

Nezukone structure
Nezukone structure
Product name:Nezukone
CAS No:13656-81-0
MF:C10H12O
MW:148.2017
CID:2657709
PubChem ID:570867

Nezukone Chemical and Physical Properties

Names and Identifiers

    • 4-Isopropyltropone
    • Nezukone
    • 4-Isopropyl-2,4,6-cycloheptatrien-1-one
    • 2,4,6-Cycloheptatrien-1-one, 4-isopropyl-
    • 4-propan-2-ylcyclohepta-2,4,6-trien-1-one
    • Nezukon
    • 2,4,6-Cycloheptatrien-1-one, 4-(1-methylethyl)-
    • 4-Isopropyl-2,4,6-cycloheptatrien-1-one #
    • C2-deoxyhinokitiol
    • 13656-81-0
    • SCHEMBL18727580
    • AKOS040744316
    • CS-0033904
    • MS-22839
    • SCHEMBL8431950
    • IWPWMAJDSLSRIP-UHFFFAOYSA-N
    • HY-103708
    • 4-(propan-2-yl)cyclohepta-2,4,6-trien-1-one
    • G14240
    • DA-56132
    • Inchi: 1S/C10H12O/c1-8(2)9-4-3-5-10(11)7-6-9/h3-8H,1-2H3
    • InChI Key: IWPWMAJDSLSRIP-UHFFFAOYSA-N
    • SMILES: O=C1C([H])=C([H])C([H])=C(C([H])=C1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 148.088815002 g/mol
  • Monoisotopic Mass: 148.088815002 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.3
  • Molecular Weight: 148.20

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 250.6±7.0 °C at 760 mmHg
  • Flash Point: 100.5±13.1 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Nezukone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51198-10mg
Nezukone (C2-deoxyhinokitiol)
13656-81-0 98%
10mg
¥4011.00 2023-09-07
eNovation Chemicals LLC
Y1257680-5mg
4-Isopropyltropone
13656-81-0 99%
5mg
$540 2024-06-06
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51198-5mg
Nezukone (C2-deoxyhinokitiol)
13656-81-0 98%
5mg
¥2495.00 2023-09-07
MedChemExpress
HY-103708-10mM*1mLinDMSO
Nezukone
13656-81-0 99.09%
10mM*1mLinDMSO
¥3080 2023-07-26
1PlusChem
1P00AITT-10mg
4-Isopropyltropone
13656-81-0 98%
10mg
$552.00 2025-02-25
1PlusChem
1P00AITT-5mg
4-Isopropyltropone
13656-81-0 98%
5mg
$347.00 2025-02-25
eNovation Chemicals LLC
Y1257680-5mg
4-Isopropyltropone
13656-81-0 99%
5mg
$650 2025-02-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N882953-10mg
Nezukone
13656-81-0 ≥99%
10mg
¥4,617.00 2022-01-13
eNovation Chemicals LLC
Y1257680-10mg
4-Isopropyltropone
13656-81-0 99%
10mg
$810 2024-06-06
MedChemExpress
HY-103708-5mg
Nezukone
13656-81-0 98.81%
5mg
¥2800 2024-04-20

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